Cas no 1009-13-8 (Benzene, 1,4-diisocyano-2,5-dimethyl-)

• Product Name: Benzene, 1,4-diisocyano-2,5-dimethyl-
• CAS No: 1009-13-8
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 1126536
• PubChem ID: 71355830
• Update Time: 2025-04-20

Benzene, 1,4-diisocyano-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diisocyano-2,5-dimethyl-
• 1,4-diisocyano-2,5-dimethylbenzene
• 1009-13-8
• 1,4-diisonitrile-2,5-dimethylbenzene
• DTXSID00780077

• Inchi： 1S/C10H8N2/c1-7-5-10(12-4)8(2)6-9(7)11-3/h5-6H,1-2H3
• InChI Key： SDQKKARBNKSZQR-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C=C(C)C(=CC=1C)[N+]#[C-]

Computed Properties

• Exact Mass: 156.06884
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 8.7Ų

Experimental Properties

• PSA: 8.72
• LogP: 1.86640